2-((2-(4-chlorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[[2-[(4-chlorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C26H23ClN2O5/c27-18-6-4-17(5-7-18)15-29-11-10-20-21(26(29)31)2-1-3-22(20)34-16-25(30)28-19-8-9-23-24(14-19)33-13-12-32-23/h1-9,14H,10-13,15-16H2,(H,28,30)
• InChI Key: SBSJAPNKQAJEFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C2=C1C(=CC=C2)OCC(=O)NC3=CC4=C(C=C3)OCCO4)CC5=CC=C(C=C5)Cl
• Molecular Formula: C26H23ClN2O5
• Molecular Weight: 478.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a tetrahydroisoquinoline group, which is a type of heterocyclic compound, and a dihydrobenzodioxin group, which is a type of aromatic ether. The presence of these groups suggests that the compound could have interesting biological activity, but without specific studies, it’s hard to say for sure.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydroisoquinoline and dihydrobenzodioxin rings, the introduction of the chlorobenzyl group, and the linking of these groups together. The exact methods would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The tetrahydroisoquinoline and dihydrobenzodioxin rings would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on its structure and the conditions under which it’s used. The presence of the chlorobenzyl and tetrahydroisoquinoline groups suggests that it could participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its solubility, stability, and reactivity.

Scientific Research Applications

Environmental Science

The compound’s potential interaction with environmental factors could be studied to understand its stability, degradation, and ecological impact. This information could be crucial for assessing the environmental risks associated with the compound and its derivatives.

Each of these applications leverages the compound’s chemical properties to explore different aspects of scientific research, demonstrating its versatility and potential as a research tool. .

Safety and Hazards

Without specific toxicity data, it’s hard to say what the safety hazards of this compound might be. As with any chemical, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity and exploring its use in various fields.